Cas no 188292-48-0 (Acetonitrile,2-(2,6-dimethyl-4(1H)-pyridinylidene)-)

• Product Name: Acetonitrile,2-(2,6-dimethyl-4(1H)-pyridinylidene)-
• CAS No: 188292-48-0
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 115246
• PubChem ID: 45079758
• Update Time: 2025-04-18

Acetonitrile,2-(2,6-dimethyl-4(1H)-pyridinylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(2,6-dimethyl-4(1H)-pyridinylidene)-
• Acetonitrile, (2,6-dimethyl-4(1H)-pyridinylidene)- (9CI)
• 188292-48-0
• (2,6-Dimethyl-4(1H)-pyridinylidene)acetonitrile
• ACETONITRILE,(2,6-DIMETHYL-4-1H-PYRIDINYLIDENE)-

• Inchi： 1S/C9H10N2/c1-7-5-9(3-4-10)6-8(2)11-7/h3,5-6,11H,1-2H3
• InChI Key： MPJBTQYKCFRMLV-UHFFFAOYSA-N
• SMILES： N1C(C)=C/C(=C\C#N)/C=C1C

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 35.82